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Performance Comparison of Hole Transporting
Materials

Material
Name

External
Quantum
Efficiency
(EQE) @
max

Current
Efficiency
(cd/A) @ max

Power
Efficiency
(lm/W) @
max

Glass
Transition
Temp (Tg)

Key Findings/Context

Spiro-
NPB

Not explicitly
stated

(Reference
material)

Reference for
comparison

Reference
for

comparison

126 °C [1] Used as a reference
material due to its

similar spirobifluorene
core structure [1].

HTM 1B 13.64% [1] [2] 16.16 [1] [2] 11.17 [1] [2] 180 °C [1] Outperformed Spiro-
NPB and NPB reference

devices; features a
modified spirobifluorene

structure with extended
conjugation [1].
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Material
Name

External
Quantum
Efficiency
(EQE) @
max

Current
Efficiency
(cd/A) @ max

Power
Efficiency
(lm/W) @
max

Glass
Transition
Temp (Tg)

Key Findings/Context

HTM 1A Data not
provided in

abstract

Data not
provided in

abstract

Data not
provided in

abstract

110 °C [1] Showed high thermal
stability but lower Tg

than HTM 1B [1].

NPB Not explicitly

stated
(Reference

material)

Reference for

comparison

Reference

for
comparison

~95 °C [3] A common HTM, but

lacks morphological
stability due to low Tg

[1] [3].

STNPB Data not

provided
(Inferred from

other
efficiencies)

84.5 (in

phosphorescent
devices) [3]

Data not

provided

>95 °C

(higher
than NPB)

[3]

A spiro-annulated

derivative of NPB;
showed significantly

higher current efficiency
and device lifetime

compared to NPB [3].

Experimental Context and Protocols

The data in the table comes from peer-reviewed studies that fabricate and test red PhOLED devices. Below

are the key methodological details:

Device Fabrication: Organic layers were deposited via thermal evaporation in a high-vacuum
chamber (base pressure <10⁻⁶ Torr) onto a cleaned ITO (indium tin oxide) glass substrate [4]. The

device structure typically includes multiple functional layers: Hole Transport Layer (HTL), Emissive
Layer (EML), and Electron Transport Layer (ETL) [1] [5].

Performance Measurement: After fabrication, devices are characterized by measuring current
density-voltage-luminance (J-V-L) characteristics. Efficiency metrics like External Quantum

Efficiency (EQE), current efficiency (cd/A), and power efficiency (lm/W) are calculated from this data
[4].

Material Analysis: The thermal stability of the HTMs (e.g., Glass Transition Temperature, Tg) is
determined through Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis
(TGA) [1] [3].
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Device Structure and Experimental Workflow

To better understand how these materials function within a device, the following diagram illustrates a typical

multilayer structure of a red PhOLED and the role of the hole transporting layer.
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Based on the analyzed data, here is a summary of the performance validation:

Spiro-NPB as a Benchmark: Spiro-NPB itself is a well-established material, often used as a
reference point in research due to its good thermal stability and spirobifluorene core [1].

Newer Materials Show Superior Performance: Research indicates that newly developed HTMs,
particularly HTM 1B, can outperform Spiro-NPB in red PhOLEDs, achieving higher efficiencies (e.g.,

13.64% EQE for HTM 1B) [1]. The key to this improvement often lies in molecular modifications that
enhance thermal stability and improve charge transport.

Thermal Stability is Critical: A high glass transition temperature (Tg) is crucial for device longevity.
Materials like HTM 1B (Tg = 180°C) and STNPB demonstrate that spiro-based structures can

achieve this, making them more morphologically stable than conventional NPB during device
operation [1] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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